Cas no 63886-71-5 (Benzamide,N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- (9CI))
63886-71-5 structure
Product Name:Benzamide,N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- (9CI)
CAS No:63886-71-5
MF:C22H18N4O2S2
MW:434.533921718597
CID:504547
PubChem ID:3033268
Update Time:2025-04-19
Benzamide,N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- (9CI)
- N',N'''-(m-Phenylene)bis(N-benzoylthiourea)
- N-[[3-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide
- AC1MHVHT
- BENZAMIDE, N,N'-(1,3-PHENYLENEBIS(IMINOCARBONOTHIOYL))BIS-
- HMS3085M19
- m-Phenylene-bis-benzoyl-thiourea
- N,N'-(1,3-Phenylenebis(iminocarbonothioyl))bisbenzamide
- NSC5850
- NSC-5850
- USAF K-1479
- 1,3-bis(n'-benzoylthioureido)benzene
- DTXSID50213481
- Benzamide,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis-
- NSC 5850
- CHEMBL1721139
- SMR001547357
- 63886-71-5
- MLS002637845
-
- Inchi: 1S/C22H18N4O2S2/c27-19(15-8-3-1-4-9-15)25-21(29)23-17-12-7-13-18(14-17)24-22(30)26-20(28)16-10-5-2-6-11-16/h1-14H,(H2,23,25,27,29)(H2,24,26,28,30)
- InChI Key: OQJWOAKDDASRJT-UHFFFAOYSA-N
- SMILES: S=C(NC(C1C=CC=CC=1)=O)NC1C=CC=C(C=1)NC(NC(C1C=CC=CC=1)=O)=S
Computed Properties
- Exact Mass: 434.08734
- Monoisotopic Mass: 434.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 146Ų
Experimental Properties
- Density: 1.411
- Refractive Index: 1.758
- PSA: 82.26
- LogP: 4.86800
Benzamide,N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- (9CI) Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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